Cas no 80896-74-8 ((3S,4R)-1-Benzyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: (3S,4R)-1-Benzyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 80896-74-8
• MF: C₁₈H₁₈ClNO₂
• MW: 315.794023990631
• MDL: MFCD16295176
• CID: 834834
• PubChem ID: 1515540
• Update Time: 2025-06-12

(3S,4R)-1-Benzyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-1-Benzyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
• TRANS-1-BENZYL-4-(4-CHLOROPHENYL)PYRROLIDINE-3-CARBOXYLIC ACID
• DTXSID401001621
• AKOS015898010
• trans-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid HCl
• Trans-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylicacid
• 80896-74-8
• (3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
• AKOS015856008
• SCHEMBL8210627
• F21182
• Trans-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid-HCl

• MDL： MFCD16295176
• Inchi： 1S/C18H18ClNO2/c19-15-8-6-14(7-9-15)16-11-20(12-17(16)18(21)22)10-13-4-2-1-3-5-13/h1-9,16-17H,10-12H2,(H,21,22)/t16-,17+/m1/s1
• InChI Key： KFNFWUMLKQDFKI-SJORKVTESA-N
• SMILES： ClC1C=CC(=CC=1)[C@H]1CN(CC2C=CC=CC=2)C[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 315.1026065g/mol
• Monoisotopic Mass: 315.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Additional information on (3S,4R)-1-Benzyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid

Recent Advances in the Study of (3S,4R)-1-Benzyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS: 80896-74-8)

The compound (3S,4R)-1-Benzyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS: 80896-74-8) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This chiral pyrrolidine derivative exhibits unique structural features that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of (3S,4R)-1-Benzyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid using a catalytic enantioselective approach. The researchers employed a chiral palladium catalyst to achieve high enantiomeric excess (ee > 99%) and good yield (82%). This advancement addresses previous challenges in the stereoselective synthesis of this compound, which is crucial for its biological activity.

In terms of pharmacological applications, a recent preclinical study investigated the compound's potential as a modulator of neurotransmitter systems. The research, conducted by a team at Harvard Medical School, revealed that (3S,4R)-1-Benzyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid exhibits selective binding affinity for specific serotonin receptor subtypes, with Ki values in the low micromolar range. These findings suggest its potential utility in developing treatments for neurological disorders such as depression and anxiety.

Another significant development comes from cancer research, where the compound has shown promise as a chemosensitizer. A 2024 study in Cancer Research demonstrated that (3S,4R)-1-Benzyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid enhances the efficacy of conventional chemotherapy drugs in multidrug-resistant cancer cell lines by inhibiting ABC transporter proteins. This property could potentially address one of the major challenges in cancer treatment - drug resistance.

The structural versatility of (3S,4R)-1-Benzyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid has also led to its exploration in prodrug design. Recent work published in Bioorganic & Medicinal Chemistry Letters describes the development of ester prodrugs of this compound with improved pharmacokinetic properties, particularly enhanced oral bioavailability. These modifications could significantly improve the compound's therapeutic potential.

From a safety perspective, recent toxicological studies have provided important insights. A comprehensive assessment published in Chemical Research in Toxicology (2024) examined the compound's metabolic profile and potential toxicity. The results indicate that (3S,4R)-1-Benzyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid undergoes hepatic metabolism primarily via glucuronidation, with no evidence of reactive metabolite formation at therapeutic concentrations.

Looking forward, the compound continues to attract research interest, with several patents filed in 2024 covering novel derivatives and pharmaceutical compositions containing (3S,4R)-1-Benzyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid. These developments suggest that this molecule may soon transition from academic research to clinical development, particularly in the areas of CNS disorders and oncology.